Cas no 863500-23-6 (N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)
N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
- F0682-1137
- AKOS024596633
- N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
- N-(2,3-dimethylphenyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
- 863500-23-6
- N-(2,3-dimethylphenyl)-2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
- Acetamide, N-(2,3-dimethylphenyl)-2-[[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
-
- Inchi: 1S/C21H20N6O2S/c1-13-5-4-6-17(14(13)2)24-18(28)11-30-21-19-20(22-12-23-21)27(26-25-19)15-7-9-16(29-3)10-8-15/h4-10,12H,11H2,1-3H3,(H,24,28)
- InChI Key: PSKIPNITCGPDNW-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C)=C1C)(=O)CSC1N=CN=C2N(C3=CC=C(OC)C=C3)N=NC2=1
Computed Properties
- Exact Mass: 420.13684508g/mol
- Monoisotopic Mass: 420.13684508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- pka: 12.56±0.70(Predicted)
N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-1137-2μmol |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-5μmol |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-10μmol |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-20μmol |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-1mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-2mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-3mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-4mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-5mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1137-10mg |
N-(2,3-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-23-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
Comprehensive Analysis of N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-23-6)
In the realm of organic chemistry and pharmaceutical research, N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-23-6) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its possible role in drug discovery and development.
The molecular structure of N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide combines a triazolopyrimidine core with a methoxyphenyl substituent and an acetamide side chain. This intricate arrangement contributes to its potential interactions with biological targets. Recent studies have explored its structure-activity relationship (SAR), particularly in the context of enzyme inhibition and receptor modulation. Such investigations are crucial for understanding its mechanism of action and optimizing its efficacy.
One of the most searched questions in the field is: "What are the applications of triazolopyrimidine derivatives in medicine?" This compound, with its CAS No. 863500-23-6, is a prime example of how such derivatives can be tailored for specific therapeutic purposes. Its sulfanylacetamide moiety, for instance, may enhance binding affinity to certain proteins, making it a candidate for further pharmacological evaluation. Additionally, the presence of the 4-methoxyphenyl group could influence its pharmacokinetic properties, such as absorption and metabolism.
From a synthetic chemistry perspective, the preparation of N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide involves multi-step reactions, including cyclization and functional group transformations. Researchers often employ cross-coupling reactions to introduce the thioether linkage, which is a critical feature of this molecule. The choice of catalysts and reaction conditions can significantly impact the yield and purity of the final product, making this a topic of ongoing optimization in laboratories worldwide.
Another hot topic in the scientific community is the computational modeling of such compounds. Advanced techniques like molecular docking and density functional theory (DFT) calculations are being used to predict the behavior of CAS No. 863500-23-6 in biological systems. These methods help identify potential binding sites and optimize the molecule for higher selectivity and lower toxicity. Such in silico approaches are invaluable in accelerating the drug discovery process.
In conclusion, N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide represents a fascinating area of research with promising implications for medicine and materials science. Its unique chemical structure and versatile reactivity make it a subject of continuous exploration. As scientists uncover more about its properties and applications, this compound may soon find its place in the next generation of therapeutic agents.
863500-23-6 (N-(2,3-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)